2-(3,5-Dichlorophenyl)-4-nitrobenzoic acid, 95%

• IUPAC Name: 2-(3,5-dichlorophenyl)-4-nitrobenzoic acid
• InChI: InChI=1S/C13H7Cl2NO4/c14-8-3-7(4-9(15)5-8)12-6-10(16(19)20)1-2-11(12)13(17)18/h1-6H,(H,17,18)
• InChI Key: PFDFKRPGWPJBTB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C2=CC(=CC(=C2)Cl)Cl)C(=O)O
• Molecular Formula: C13H7Cl2NO4
• DSSTOX Substance ID: DTXSID60691296
• Molecular Weight: 312.10 g/mol
• CAS RN: 1261906-32-4

Description

2-(3,5-Dichlorophenyl)-4-nitrobenzoic acid, 95% (also known as DCNB or 2,4-DCPNB) is a compound belonging to the group of nitrobenzoic acids. It is used in scientific research as a reagent for various biochemical and physiological applications, and has been studied for its potential applications in drug discovery and development. DCNB has a wide range of biochemical and physiological effects, and can be used in laboratory experiments to study the effects of various compounds on different biological systems.

Mechanism of Action

DCNB is a nitrobenzoic acid, and its mechanism of action is largely based on its ability to act as a proton donor. It is able to donate protons to a variety of substrates, including proteins, lipids, and nucleic acids. This proton donation results in the formation of a variety of compounds, including nitroaromatic compounds, which can have a variety of effects on biological systems.
Biochemical and Physiological Effects
DCNB has been shown to have a variety of biochemical and physiological effects. In particular, it has been shown to inhibit the activity of enzymes involved in the metabolism of carbohydrates, lipids, and proteins. In addition, DCNB has been shown to inhibit the activity of enzymes involved in the synthesis of DNA and RNA. It has also been shown to have anti-inflammatory, anti-tumor, and immunomodulatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DCNB in laboratory experiments is its high purity, which is typically around 95%. This high purity makes it ideal for use in biochemical and physiological studies, as it eliminates the need for additional purification steps. However, DCNB is also relatively unstable, and is susceptible to hydrolysis in the presence of water. This can limit its use in certain types of experiments.

Future Directions

There are a number of potential future directions for the use of DCNB in scientific research. One potential direction is the use of DCNB in drug discovery and development. DCNB has been shown to have a variety of biochemical and physiological effects, and it may be possible to use it to identify new compounds with potential therapeutic applications. In addition, DCNB may be useful in studying the effects of various compounds on gene expression and the metabolism of cells. Finally, DCNB may be useful in studying the effects of various compounds on inflammation and the immune system.

Synthesis Methods

DCNB can be synthesized by the nitration of 3,5-dichloroaniline with nitric acid and sulfuric acid. The reaction is carried out at a temperature of 60-70°C, and the product is purified by recrystallization from ethanol. The yield of the reaction is typically around 95%.

Scientific Research Applications

DCNB has been used in a variety of scientific research applications, including drug discovery, drug development, and biochemical and physiological studies. It has been used to study the effects of various compounds on different biological systems, and to identify new compounds with potential therapeutic applications. In addition, DCNB has been used to study the effects of various compounds on the metabolism of cells, and to study the effects of various compounds on gene expression.